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Compound of Interest

Compound Name: SYBR Green Il

Cat. No.: B12393867

SYBR Green Il Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the proper storage and handling of SYBR
Green Il, along with troubleshooting solutions for common stability-related issues.

Frequently Asked Questions (FAQs)

Q1: How should the concentrated SYBR Green Il stock solution be stored?

Al: Upon receipt, the SYBR Green Il stock solution, typically provided as a 10,000X
concentrate in DMSO, should be stored frozen at -20°C.[1][2] It is crucial to protect the solution
from light and store it in a desiccator to prevent moisture accumulation.[1] For convenience and
to minimize freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller,
single-use volumes.[3]

Q2: What is the shelf life of the SYBR Green Il stock solution?

A2: When stored correctly at -20°C and protected from light, the SYBR Green Il stock solution
in DMSO is stable for six months to one year.[1] One manufacturer suggests that the powder
form can be stored at -20°C for up to three years, and as a solution in a solvent at -80°C for
one year.

Q3: How should | handle the SYBR Green Il stock solution before use?

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12393867?utm_src=pdf-interest
https://www.benchchem.com/product/b12393867?utm_src=pdf-body
https://www.benchchem.com/product/b12393867?utm_src=pdf-body
https://www.benchchem.com/product/b12393867?utm_src=pdf-body
https://www.benchchem.com/product/b12393867?utm_src=pdf-body
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/mp07568.pdf
https://www.thermofisher.com/hk/en/home/references/protocols/cell-and-tissue-analysis/protocols/syto-59-protocol.html
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/mp07568.pdf
https://www.takara.co.kr/file/manual/pdf/50522.pdf
https://www.benchchem.com/product/b12393867?utm_src=pdf-body
https://www.benchchem.com/product/b12393867?utm_src=pdf-body
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/mp07568.pdf
https://www.benchchem.com/product/b12393867?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

A3: Before opening a vial of SYBR Green Il, it should be allowed to warm to room temperature
and then briefly centrifuged to collect the entire DMSO solution at the bottom of the vial. This
ensures that you are using the correct concentration, as incomplete thawing can lead to a less
concentrated solution being drawn from the top.

Q4: How stable are diluted SYBR Green Il working solutions?
A4: The stability of diluted SYBR Green Il depends on the diluent and storage conditions.

In buffer (e.g., TBE): Staining solutions prepared in a buffer with a pH between 7.5 and 8.0
are relatively stable. They can be stored protected from light at 2-8°C for several weeks or at
room temperature for 3-4 days. These solutions can often be reused three to four times.

In water: Staining solutions prepared in water are less stable and should be used within 24
hours to ensure maximum sensitivity.

Q5: What factors can degrade SYBR Green Il and affect its performance?

A5: Several factors can lead to the degradation of SYBR Green Il and a subsequent loss of
staining efficiency:

Light Exposure: SYBR Green Il is sensitive to light. Both stock and working solutions should
be protected from light by storing them in dark containers or wrapping them in aluminum foil.

Incorrect pH: The staining efficiency of SYBR Green Il is pH-sensitive. Optimal performance
is observed in buffers with a pH between 7.5 and 8.0. Solutions with a pH outside this range
are less stable and less effective.

Improper Storage Containers: SYBR Green Il may adsorb to glass surfaces. It is
recommended to store working solutions in plastic containers.

Repeated Freeze-Thaw Cycles: While the dye is stable to some freeze-thaw cycles, it is best
practice to aliquot the stock solution to minimize this.

Data Presentation

Table 1: Storage and Stability of SYBR Green Il
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Ke
Storage Duration of v . .
Form Solvent o Consideration
Temperature Stability
S
Stock Solution Protect from light
-20°C N/A Up to 3 years )
(Powder) and moisture.
Protect from
Stock Solution 6 months to 1 light; aliquot to
) -20°C DMSO o
(in DMSO) year minimize freeze-
thaw cycles.
Stock Solution Appropriate Protect from
] -80°C Up to 1 year ]
(in solvent) Solvent light.
) ] Protect from
Working Solution _
) 2-8°C TBE (pH 7.5-8.0)  Several weeks light; can be
(in Buffer) ]
reused 3-4 times.
Working Solution  Room Protect from
) TBE (pH 7.5-8.0)  3-4 days )
(in Buffer) Temperature light.
) ) o Less stable than
Working Solution  Room Use within 24
) Water buffered
(in Water) Temperature hours ]
solutions.

Troubleshooting Guides

Issue 1: Weak or No Fluorescent Signal

e Question: | am not seeing any bands, or the bands are very faint. What could be the

problem?

e Answer: This is a common issue that can often be traced back to the stability and handling of

your SYBR Green Il stain. Follow this troubleshooting workflow:
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Start:
Weak/No Signal

Action: Replace with a
fresh vial of SYBR Green II.

Yes No

Action: Ensure complete thawing
and mixing of the stock solution
before preparing dilutions.

Diluted in Water >24h ago

Diluted in Buffer or stored improperly

Action: Prepare a fresh
staining solution from the
stock. Ensure it is protected
from light and stored in plastic.

If signal is still weak,
Action: Adjust the pH of the consider other experimental
staining buffer to 7.5-8.0. factors (e.g., nucleic acid
concentration, electrophoresis issues).
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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